Cas no 18979-94-7 (Phenol,4-chloro-2-hexyl-)

• Product Name: Phenol,4-chloro-2-hexyl-
• CAS No: 18979-94-7
• MF: C₁₂H₁₇ClO
• MW: 212.715782880783
• CID: 225056
• PubChem ID: 205913
• Update Time: 2025-04-19

Phenol,4-chloro-2-hexyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-chloro-2-hexyl-
• 4-chloro-2-hexylphenol
• 2-Hexyl-4-chlorophenol
• DTXSID30172406
• SCHEMBL560478
• 18979-94-7
• BRN 3253860
• Phenol, 4-chloro-2-hexyl-
• 3-06-00-01993 (Beilstein Handbook Reference)

• Inchi： 1S/C12H17ClO/c1-2-3-4-5-6-10-9-11(13)7-8-12(10)14/h7-9,14H,2-6H2,1H3
• InChI Key： UUBASQRIVIRMIQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CCCCCC)O

Computed Properties

• Exact Mass: 212.09691
• Monoisotopic Mass: 212.0967929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols